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Compound of Interest

Compound Name: 4-Phenylamino-benzonitrile

Cat. No.: B1588435 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Toxicity of 4-Phenylamino-
benzonitrile

This guide provides comprehensive safety, handling, and toxicity information for 4-
Phenylamino-benzonitrile (CAS No. 36602-01-4), tailored for researchers, scientists, and

professionals in drug development. The information is structured to deliver not just protocols,

but the scientific rationale underpinning them, ensuring a culture of safety and informed risk

assessment in the laboratory.

Compound Identification and Physicochemical
Properties
4-Phenylamino-benzonitrile, also known as 4-anilinobenzonitrile, is an organic compound

that serves as a valuable intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] Its structure, featuring a benzonitrile moiety substituted with a phenylamino

group, allows for diverse chemical transformations.[1] Understanding its fundamental properties

is the first step in safe handling.

Table 1: Compound Identification and Properties
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Property Value Source(s)

IUPAC Name 4-anilinobenzonitrile [2][3]

Synonyms
4-Cyanodiphenylamine, N-

Phenyl-4-cyanoaniline
[1]

CAS Number 36602-01-4 [1][2]

Molecular Formula C₁₃H₁₀N₂ [2][3]

Molecular Weight 194.23 g/mol [2]

Appearance
White to off-white

solid/crystalline substance
[1][4]

| Melting Point | 97-98 °C |[4] |

Hazard Identification and GHS Classification
4-Phenylamino-benzonitrile is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity via oral and dermal routes,

as well as significant irritation potential.[2] A thorough understanding of these hazards is critical

for risk mitigation.

GHS Pictograms:

alt text

Signal Word: Warning[2]

Table 2: Summary of GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |

Source: European Chemicals Agency (ECHA) C&L Inventory.[2]

The causality behind these classifications lies in the compound's chemical nature. The nitrile

group can be metabolized to release cyanide, a known systemic toxin, although the rate and

extent for this specific molecule are not well-documented. The aromatic amine structure is often

associated with skin sensitization.

Toxicological Profile: Understanding the Risks
The toxicological data for 4-Phenylamino-benzonitrile primarily points to acute effects.

Chronic exposure data is limited, necessitating a cautious approach.

Acute Toxicity: The compound is confirmed to be harmful if ingested or absorbed through the

skin.[2] Symptoms of exposure to related benzonitrile compounds can include dizziness,

headache, nausea, respiratory distress, convulsions, and coma in severe cases.[5]

Irritation and Sensitization: Direct contact can cause significant skin and eye irritation.[2]

Furthermore, it is classified as a skin sensitizer, meaning that initial exposure may prime the

immune system, leading to a more severe allergic reaction upon subsequent contact.[2]
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Genotoxicity: While specific data for this compound is scarce, a study on the parent

compound, benzonitrile, demonstrated aneugenic effects (interference with the mitotic

spindle apparatus) in V79 cells at low concentrations.[6] This suggests that the potential for

chromosomal damage should be a consideration for this class of compounds, warranting

careful handling to minimize exposure.

Neurotoxicity: There are no direct reports of neurotoxicity for 4-Phenylamino-benzonitrile.

However, a case report on a structurally related compound, 4-Methylsulfonyl-benzonitrile,

detailed severe toxic encephalopathy and peripheral neuropathy following occupational

exposure.[7] This highlights a potential risk for this class of chemicals and underscores the

importance of preventing inhalation and dermal absorption.

Exposure Controls and Personal Protection
A multi-layered approach, based on the hierarchy of controls, is essential for safely managing

4-Phenylamino-benzonitrile in a research setting.
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Hierarchy of Controls for 4-Phenylamino-benzonitrile

Elimination/Substitution
(Most Effective)

Consider safer alternatives if possible.

Engineering Controls
Work in a certified chemical fume hood.

Use closed systems for transfers.

Administrative Controls
Develop SOPs. Restrict access.

Provide documented training.

Personal Protective Equipment (PPE)
(Least Effective)

Mandatory use of gloves, lab coat, eye protection.

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to handling 4-Phenylamino-benzonitrile.

Table 3: Recommended Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1588435?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Chemically resistant
gloves (e.g., Nitrile
rubber).

Prevents dermal
absorption (Acute Tox. 4)
and skin
irritation/sensitization.[8]
[9]

Eye/Face Protection

Safety glasses with side-

shields or goggles. Use a face

shield for splash hazards.

Protects against serious eye

irritation from dust or splashes.

[8][9]

Skin and Body Protection Standard laboratory coat.
Prevents contamination of

personal clothing.[9]

| Respiratory Protection | Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if ventilation is inadequate. | Mitigates risk of

respiratory tract irritation.[9] |

Safe Handling, Storage, and Disposal
Handling:

Always handle this compound within a certified chemical fume hood to control exposure to

dust or vapors.[9]

Avoid generating dust.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8][10]

Wash hands thoroughly after handling and before leaving the laboratory.[8][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][10]

Store locked up or in an area accessible only to qualified and authorized personnel.[8][9][10]

Keep away from strong oxidizing agents and strong bases.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12783~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:29:06~~4-Nitrobenzonitrile~~
https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12783~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:29:06~~4-Nitrobenzonitrile~~
https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12783~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:29:06~~4-Nitrobenzonitrile~~
https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12783~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:29:06~~4-Nitrobenzonitrile~~
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[8]

Do not allow the chemical to enter drains or sewer systems.[11]

Emergency Procedures: A Self-Validating System
Rapid and correct response during an emergency is critical. All personnel must be trained on

these protocols.

Experimental Protocol: Minor Spill Response This protocol is for small spills (<5g) of solid 4-
Phenylamino-benzonitrile inside a chemical fume hood.

Alert & Restrict: Alert personnel in the immediate area. Restrict access to the spill zone.

Don PPE: Ensure you are wearing the appropriate PPE as described in Table 3.

Contain & Absorb: Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite,

dry sand). Do not use combustible materials like paper towels for the initial cleanup.

Collect: Carefully sweep or scoop the absorbed material and spilled solid into a designated,

labeled hazardous waste container. Avoid creating dust.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol), followed by a wipe with soap and water.

Final Cleanup: Place all contaminated materials (wipes, gloves) into the hazardous waste

container.

Report: Report the incident to the laboratory supervisor or safety officer.
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Spill Occurs

Assess Spill
(Size, Location, Hazard)

Minor Spill
(<5g, Contained)

 Is it manageable? 
 YES

Major Spill
(Large, Uncontained)

 NO

Don Appropriate PPE
Evacuate Area

Alert Others
Call Emergency Services (911)

Follow Minor Spill Protocol:
1. Contain
2. Collect

3. Decontaminate

Dispose of Waste

Report Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.

First Aid Measures: The following protocols must be initiated immediately following exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1588435?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Remove the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[9]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[5][9]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a POISON CENTER or doctor immediately.[8][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8][11]

Specific Hazards: Combustion may produce hazardous gases including carbon oxides,

nitrogen oxides (NOx), and hydrogen cyanide.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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